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Compound of Interest

Compound Name: Bis-PCBM

Cat. No.: B1434580 Get Quote

This document provides detailed application notes and protocols for the utilization of Bis-

phenyl-C61-butyric acid methyl ester (Bis-PCBM) in the fabrication of perovskite solar cells

(PSCs). The information is intended for researchers, scientists, and professionals in the field of

photovoltaics and materials science.

Introduction
Bis-PCBM, a fullerene derivative, has emerged as a critical component in advancing the

efficiency and stability of perovskite solar cells.[1][2] Unlike its mono-adduct counterpart,

PCBM, Bis-PCBM offers a higher Lowest Unoccupied Molecular Orbital (LUMO) energy level,

which can lead to a larger open-circuit voltage (Voc) in the final device.[1] Furthermore, specific

isomers of Bis-PCBM, such as α-Bis-PCBM, have been shown to act as effective templating

agents during the perovskite film formation, leading to superior crystal quality, passivation of

defects, and enhanced device longevity.[3][4]

Key Advantages of Using α-Bis-PCBM
Incorporating α-Bis-PCBM into the perovskite active layer has demonstrated several key

benefits over control devices (without any fullerene derivative) and those containing the more

common PCBM:

Enhanced Power Conversion Efficiency (PCE): Devices fabricated with α-Bis-PCBM have

achieved an outstanding PCE of 20.8%, surpassing control devices and those with PCBM.[3]

[5]
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Improved Stability: Unsealed perovskite solar cells containing α-Bis-PCBM have shown

remarkable stability, retaining over 90% of their initial PCE after 44 days in ambient air (40%

RH) at 65°C.[3][5] They also exhibit enhanced stability under continuous full sun illumination.

[3][4]

Superior Film Morphology: α-Bis-PCBM facilitates the growth of larger perovskite grains and

enhances the crystallinity of the film.[3] This improved morphology is a primary factor

contributing to the enhanced device performance.[3]

Defect Passivation: The fullerene derivative effectively fills vacancies and passivates trap

states at the grain boundaries of the perovskite film.[2][3] This leads to improved charge

carrier separation and transport within the film.[3]

Moisture Resistance: The presence of α-Bis-PCBM in the perovskite film increases its

hydrophobicity, as evidenced by a larger water contact angle, which helps to resist the

ingress of moisture and prevent the degradation of the perovskite layer.[3]

Quantitative Performance Data
The following table summarizes the key performance metrics of perovskite solar cells

fabricated with pristine perovskite, with PCBM, and with α-Bis-PCBM, demonstrating the

significant improvements imparted by the latter.
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Device
Configurati
on

Power
Conversion
Efficiency
(PCE)

Open-
Circuit
Voltage
(Voc)

Short-
Circuit
Current
Density
(Jsc)

Fill Factor
(FF)

Stabilized
Power
Output

Pristine

Perovskite

(Control)

18.8% - - - 18.6%

Perovskite

with PCBM
19.9% 1.11 V

23.73 mA cm-

2
0.73 19.7%

Perovskite

with α-Bis-

PCBM

20.8% 1.13 V
23.95 mA cm-

2
0.74 20.7%

Data compiled from references[3][5].

Experimental Protocols
The following protocols are based on the successful fabrication of high-efficiency, stable

perovskite solar cells using α-Bis-PCBM via an antisolvent method.[3][5]

4.1. Materials and Solutions

Perovskite Precursor Solution: Prepare a solution containing the desired perovskite

precursors (e.g., a mix of formamidinium iodide (FAI), lead iodide (PbI2), methylammonium

bromide (MABr), and lead bromide (PbBr2)) in a mixed solvent of dimethylformamide (DMF)

and dimethyl sulfoxide (DMSO).

α-Bis-PCBM Solution: Prepare a solution of α-Bis-PCBM in chlorobenzene (CB) at a

concentration of 20 mg/mL.

Hole Transport Layer (HTL) Solution: Prepare a solution of Spiro-OMeTAD in chlorobenzene

with additives such as 4-tert-butyl pyridine (TBP) and lithium

bis(trifluoromethanesulfonyl)imide (Li-TFSI).
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Substrates: Fluorine-doped tin oxide (FTO) coated glass.

Other Materials: Compact TiO2 (c-TiO2) blocking layer, mesoporous TiO2 (m-TiO2) scaffold,

gold (Au) for the back contact.

4.2. Device Fabrication Workflow

Substrate Preparation:

Clean the FTO-coated glass substrates sequentially in an ultrasonic bath with detergent,

deionized water, acetone, and isopropanol.

Dry the substrates with a nitrogen gun.

Treat the substrates with UV-ozone for 15 minutes prior to depositing the subsequent

layers.

Deposition of Electron Transport Layers:

Deposit a compact TiO2 (c-TiO2) layer onto the FTO substrate via spray pyrolysis or spin-

coating, followed by sintering at high temperature.

Deposit a mesoporous TiO2 (m-TiO2) layer by spin-coating a colloidal paste, followed by

another sintering step.

Perovskite Layer Deposition (Antisolvent Method with α-Bis-PCBM):

Transfer the substrates with the TiO2 layers into a nitrogen-filled glovebox.

Spin-coat the perovskite precursor solution onto the m-TiO2 layer.

During the final seconds of the spin-coating process, dispense a specific volume of the α-

Bis-PCBM solution in chlorobenzene onto the spinning substrate as an antisolvent. This

induces the rapid crystallization of a high-quality perovskite film embedded with α-Bis-
PCBM.

Anneal the substrate on a hotplate to complete the perovskite film formation.
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Deposition of Hole Transport Layer (HTL):

Spin-coat the Spiro-OMeTAD solution onto the perovskite layer.

Allow the film to oxidize overnight in a desiccator.

Deposition of Back Contact:

Thermally evaporate a gold (Au) back contact onto the HTL under high vacuum.

Visualizations
5.1. Experimental Workflow
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Caption: Workflow for perovskite solar cell fabrication with α-Bis-PCBM.
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5.2. Mechanism of α-Bis-PCBM Action
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Caption: Role of α-Bis-PCBM in enhancing perovskite solar cell properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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